Cas no 2137603-56-4 (1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2137603-56-4
• MF: C₁₁H₂₁N₃O₂S
• MW: 259.368341207504
• CID: 6271884
• PubChem ID: 165478114
• Update Time: 2025-07-21

1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole
• 1-[2-(aminomethyl)-3,3-dimethylbutyl]-4-methanesulfonyl-1H-pyrazole
• 2137603-56-4
• EN300-1074557

• Inchi： 1S/C11H21N3O2S/c1-11(2,3)9(5-12)7-14-8-10(6-13-14)17(4,15)16/h6,8-9H,5,7,12H2,1-4H3
• InChI Key： DVZQIJIPZHGBTE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(CN)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.13544809g/mol
• Monoisotopic Mass: 259.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole

Introduction to 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole (CAS No. 2137603-56-4)

1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 2137603-56-4, represents a unique structural motif that combines a pyrazole core with functional groups designed to enhance biological activity. The presence of an aminomethyl substituent at the 1 and 2 positions, coupled with a 3,3-dimethylbutyl side chain and a 4-methanesulfonyl group, endows the molecule with distinct chemical properties that make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The pyrazole scaffold is a well-established heterocyclic system in medicinal chemistry, known for its versatility in forming hydrogen bonds and its ability to interact with biological targets such as enzymes and receptors. The introduction of the aminomethyl group at the 1 and 2 positions of the pyrazole ring introduces a reactive site for further derivatization, enabling the formation of amide or urea linkages with other pharmacophores. This feature is particularly valuable in designing molecules that require covalent binding to biological targets, which can enhance drug efficacy and duration of action.

The 3,3-dimethylbutyl side chain adds steric bulk to the molecule, which can influence its solubility, metabolic stability, and binding affinity. This type of substitution is often employed to improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation. Additionally, the 4-methanesulfonyl group introduces a polar moiety that can enhance water solubility while maintaining hydrophobic interactions with certain biological targets. The combination of these structural elements makes 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole a structurally intriguing compound with potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The unique arrangement of functional groups in 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole suggests potential interactions with various biological targets. For instance, the aminomethyl group could form hydrogen bonds with polar residues in protein active sites, while the 4-methanesulfonyl group might engage in hydrophobic interactions or participate in salt bridge formation. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological properties.

In addition to its structural features, the synthesis of 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole presents an interesting challenge for synthetic chemists. The presence of multiple functional groups necessitates careful regioselective transformations to achieve the desired product without unwanted side reactions. Strategies such as protecting group chemistry and multi-step synthetic routes are often employed to ensure high yields and purity. The development of efficient synthetic methodologies is essential for advancing research using this compound and similar derivatives.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically modifying key functional groups like the aminomethyl, 3,3-dimethylbutyl, and 4-methanesulfonyl moieties, researchers can fine-tune the biological activity of 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole towards specific therapeutic targets. For example, studies have shown that modifications to the pyrazole core can significantly alter binding affinity and selectivity for enzymes such as kinases or proteases. Similarly, changes to the substituents can influence solubility and metabolic stability, which are critical factors in drug development.

The potential applications of 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole extend across multiple therapeutic areas. Its structural features suggest utility in developing treatments for inflammatory diseases, where modulating enzyme activity or receptor binding can lead to therapeutic benefits. Additionally, its ability to form stable covalent bonds may make it valuable in targeted therapies that require prolonged interaction with biological targets. As research progresses, further exploration of this compound's properties will likely uncover new opportunities for its use in medicine and biotechnology.

Advances in analytical techniques have also contributed to a deeper understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide valuable insights into its structure and interactions. These tools enable researchers to confirm molecular geometry, study dynamic processes such as ligand binding or conformational changes, and assess metabolic stability under various conditions. Such information is crucial for optimizing synthetic routes and predicting pharmacokinetic profiles.

The integration of machine learning algorithms into drug discovery has further accelerated the process of identifying promising candidates like 1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole. By analyzing large datasets containing known bioactive compounds and their biological responses, computational models can predict potential activities for new molecules based on their structural features alone. This approach has been particularly effective in identifying novel scaffolds that may not have been considered otherwise but possess favorable properties for drug development.

In conclusion,1-2-(aminomethyl)-3,3-dimethylbutyl-4-methanesulfonyl-1H-pyrazole (CAS No. 2137603-56-4) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into structure/activity relationships and therapeutic applications. As synthetic methodologies continue to improve and computational tools become more sophisticated, this compound will likely play an important role in advancing our understanding of drug design principles.